Cas no 139362-61-1 (N4,N4-Diphenyl-N4',N4'-di-m-tolyl-[1,1'-biphenyl]-4,4'-diamine)

• Product Name: N4,N4-Diphenyl-N4',N4'-di-m-tolyl-[1,1'-biphenyl]-4,4'-diamine
• CAS No: 139362-61-1
• MF: C₃₈H₃₂N₂
• MW: 516.674089431763
• CID: 1084233
• PubChem ID: 10239371
• Update Time: 2025-04-20

N4,N4-Diphenyl-N4',N4'-di-m-tolyl-[1,1'-biphenyl]-4,4'-diamine Chemical and Physical Properties

Names and Identifiers

• N4,N4-Diphenyl-N4',N4'-di-m-tolyl-[1,1'-biphenyl]-4,4'-diamine
• N,N-Bis(3-methylphenyl)-N',N'-diphenyl-4,4'-biphenyldiamine
• N4,N4-BIS(3-METHYLPHENYL)-N4',N4'-DIPHENYL-[1,1'-BIPHENYL]-4,4'-DIAMINE
• bis(3-methylphenyl)-N',N' diphenyl benzidine
• SCHEMBL142238
• 139362-61-1

• Inchi： 1S/C38H32N2/c1-29-11-9-17-37(27-29)40(38-18-10-12-30(2)28-38)36-25-21-32(22-26-36)31-19-23-35(24-20-31)39(33-13-5-3-6-14-33)34-15-7-4-8-16-34/h3-28H,1-2H3
• InChI Key： KYDUVQCGPXSNLK-UHFFFAOYSA-N
• SMILES： N(C1C=CC=C(C)C=1)(C1C=CC=C(C)C=1)C1C=CC(=CC=1)C1C=CC(=CC=1)N(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 516.256549029g/mol
• Monoisotopic Mass: 516.256549029g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 40
• Rotatable Bond Count: 7
• Complexity: 682
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 10.8
• Topological Polar Surface Area: 6.5Ų